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Compound of Interest

Compound Name:
DL-Threonine methyl ester

hydrochloride

Cat. No.: B1591484 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling DL-Threonine methyl ester hydrochloride, including detailed

operational and disposal plans.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling DL-Threonine methyl ester hydrochloride, a thorough risk assessment

should be conducted to determine the appropriate level of personal protective equipment. The

following table summarizes the recommended PPE and engineering controls.
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Control Type Recommendation Citation

Engineering Controls

Facilities should be equipped

with an eyewash station and a

safety shower. Use in a well-

ventilated area to keep

airborne concentrations low.

[1]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles that conform to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][2][3]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Inspect gloves

before use.

[1][2][3]

Respiratory Protection

If exposure limits are exceeded

or if irritation or other

symptoms are experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

[1][3]

Operational Plan for Safe Handling
A systematic approach to handling DL-Threonine methyl ester hydrochloride is crucial to

minimize exposure and ensure safety.

1. Preparation:

Before handling, ensure that all necessary PPE is available and in good condition.

Verify that the eyewash station and safety shower are accessible and operational.[1]
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Work in a well-ventilated area, such as a chemical fume hood, to minimize dust generation

and accumulation.[1]

2. Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling and before eating.[1]

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2]

It is recommended to keep the substance refrigerated or in a deep freeze (below -20°C).[1]

Store away from incompatible materials, such as strong oxidizing agents.[1]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation develops and persists.[1]

[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Get medical attention.[2]

Disposal Plan
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Proper disposal of DL-Threonine methyl ester hydrochloride and its containers is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Material: Dispose of this material and its container in accordance with all applicable

local, state, and federal regulations.[4] It may be necessary to consult with the material

supplier for specific disposal guidance.[4]

Spills and Leaks: For minor spills, sweep or vacuum up the material and place it into a

suitable, closed container for disposal.[1] Avoid generating dusty conditions.[1] For major

spills, clear the area of personnel, move upwind, and alert the fire brigade.[4] Prevent

spillage from entering drains or water courses.[4]

Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of DL-Threonine
methyl ester hydrochloride, from initial preparation to final disposal.
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Start: Acquire DL-Threonine
methyl ester hydrochloride

1. Preparation
- Don PPE

- Verify safety equipment
- Prepare well-ventilated workspace

2. Handling
- Weigh and transfer chemical

- Minimize dust generation
- Keep container closed

3. Storage
- Tightly sealed container
- Dry, well-ventilated area

- Refrigerate or deep freeze

Emergency:
Spill or Exposure

4. Disposal
- Collect waste in labeled container
- Dispose according to regulations

Follow Emergency Procedures
- Eye/Skin: Flush with water

- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

Resume work
(if safe)

End: Decontaminate workspace
and remove PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of DL-Threonine methyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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